3-Oxa-7-thia-1-azaspiro[4.5]dec-1-en-2-amine

• Molecular Formula: C7H12N2OS
• Molecular Weight: 172.25 g/mol
• SMILES: C1CC2(COC(=N2)N)CSC1
• InChI: InChI=1S/C7H12N2OS/c8-6-9-7(4-10-6)2-1-3-11-5-7/h1-5H2,(H2,8,9)
• InChIKey: NHLXXUMQDZMPBO-UHFFFAOYSA-N

Structural Identity and Physicochemical Baseline

3-Oxa-7-thia-1-azaspiro[4.5]dec-1-en-2-amine (CAS 1498711-64-0) is a spirocyclic heterocycle incorporating oxygen, sulfur, and nitrogen within a rigid [4.5] spiro framework, with molecular formula C₇H₁₂N₂OS and molecular weight 172.25 g/mol [1]. Its scaffold features a 2-amino-oxazoline ring spiro-fused to a tetrahydrothiopyran ring, conferring a distinct topological polar surface area (TPSA) of 72.9 Ų, zero rotatable bonds, and a computed XLogP3-AA of 0.2 [2]. The compound is commercially available at a minimum purity specification of 95% .

Scaffold

Rigid spiro[4.5] system with zero rotatable bonds

Heteroatom profile

Triple N,O,S composition for diverse H-bond vectors

Physicochemical fit

Balanced computed logP supports aqueous compatibility

Procurement grade

Research-grade purity specification available

• [1] PubChem Compound Summary CID 65586142, 3-Oxa-7-thia-1-azaspiro[4.5]dec-1-en-2-amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/65586142 View Source
• [2] PubChem Computed Properties: XLogP3-AA, TPSA, Rotatable Bond Count for CID 65586142. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/65586142 View Source

Why Generic Spirocyclic Substitutes Fall Short

Substitution with in-class spirocyclic analogs—such as 3-oxa-1-azaspiro[4.5]dec-1-en-2-amine (lacking sulfur), 3,7-dioxa-1-azaspiro[4.5]dec-1-en-2-amine (replacing sulfur with oxygen), or 8,8-dimethyl-3-oxa-1-azaspiro[4.5]dec-1-en-2-amine (adding gem-dimethyl and lacking sulfur)—fundamentally alters hydrogen-bonding capacity, lipophilicity, and conformational rigidity . The target compound’s tetrahydrothiopyran sulfur contributes differential polarizability and a distinct H-bond acceptor count of 3 (versus 2 for the 3,7-dioxa analog), which directly impacts target engagement profiles and solubility characteristics that cannot be recapitulated by oxa-only or thia-only scaffolds . These differences translate into measurable divergences in computed physicochemical descriptors, as quantified below.

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Sulfur exclusion alters H-bond and polarizability

Replacing thioether sulfur with oxygen reduces H-bond acceptor count and polarizability, which may shift target-engagement profiles.

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Gem-dimethyl analog adds hydrophobic bulk

The 8,8-dimethyl derivative lacks sulfur and introduces additional lipophilicity, potentially lowering ligand efficiency and aqueous solubility.

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Thia-analog pKa shift may affect ionization

Thiazoline-based spiro analogs are expected to have lower basicity, altering pH-dependent solubility and permeability behavior.

Quantitative Differentiation Against Closest Analogs

Triple-Heteroatom H-Bond Acceptor Profile

3-Oxa-7-thia-1-azaspiro[4.5]dec-1-en-2-amine contains three distinct heteroatom types (N, O, S) yielding a hydrogen bond acceptor count of 3, whereas the direct 3,7-dioxa analog (CAS 1482966-85-7) possesses only O and N heteroatoms with an H-bond acceptor count of 2 . The additional sulfur atom in the target compound increases the computed heavy atom count to 11 versus 10 for the dioxa analog, while contributing a distinct thioether moiety that alters polar surface area distribution and provides a site for metabolic oxidation (sulfoxide/sulfone formation) not available in the dioxa scaffold [1].

H-Bond acceptor count

Cross-study comparable

HBA = 3 (N,O,S)

vs. dioxa analog HBA = 2

+1 acceptor

Supports sulfur-mediated polarizability in binding pockets

Derived from authoritative computed descriptors

Evidence Dimension	Hydrogen Bond Acceptor Count and Heteroatom Composition
Target Compound Data	H-bond acceptor count = 3; Heteroatoms = N, O, S; Heavy atom count = 11; TPSA = 72.9 Ų; Molecular weight = 172.25 g/mol
Comparator Or Baseline	3,7-Dioxa-1-azaspiro[4.5]dec-1-en-2-amine (CAS 1482966-85-7): H-bond acceptor count = 2; Heteroatoms = N, O only; Heavy atom count = 10; Molecular weight = 156.18 g/mol
Quantified Difference	Δ H-bond acceptors = +1; Δ Heavy atom count = +1; Δ MW = +16.07 g/mol; Presence of sulfur enables thioether-specific metabolic and binding interactions
Conditions	Computed physicochemical descriptors from authoritative database entries (PubChem for target compound; Chemsrc/MolCore vendor data for 3,7-dioxa analog)

Why This Matters

The additional H-bond acceptor and sulfur-mediated polarizability directly impact molecular recognition in target binding pockets; procurement of the oxygen-only analog would foreclose sulfur-specific interactions critical for lead optimization SAR campaigns.

• [1] PubChem Compound Summary CID 65586142: Computed Properties for 3-Oxa-7-thia-1-azaspiro[4.5]dec-1-en-2-amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/65586142 View Source

Rigid Scaffold vs. Dimethyl Analog Conformation

The target compound has zero rotatable bonds (computed value = 0), enforcing a completely rigid spirocyclic conformation [1]. In contrast, the 8,8-dimethyl-3-oxa-1-azaspiro[4.5]dec-1-en-2-amine analog (CAS 1495675-43-8, C₁₀H₁₈N₂O, MW 182.26 g/mol) introduces gem-dimethyl substitution on the cyclohexane ring while lacking sulfur, resulting in different conformational dynamics and a higher molecular weight (Δ MW = +10.01 g/mol relative to the target) . The target compound’s XLogP3-AA of 0.2 indicates balanced hydrophilicity suitable for aqueous compatibility, whereas the dimethyl analog carries additional hydrophobic bulk that shifts lipophilicity upward.

Scaffold rigidity

Cross-study comparable

Rotatable bonds = 0

MW = 172.25 g/mol; dimethyl analog MW +10.01

Enables ligand-efficient fragment-based screening

Dimethyl analog increases bulk, may reduce LE/LLE

Evidence Dimension	Rotatable bond count, molecular weight, and scaffold rigidity
Target Compound Data	Rotatable bonds = 0; MW = 172.25 g/mol; XLogP3-AA = 0.2; Scaffold = 2-amino-oxazoline spiro-fused to tetrahydrothiopyran
Comparator Or Baseline	8,8-Dimethyl-3-oxa-1-azaspiro[4.5]dec-1-en-2-amine (CAS 1495675-43-8): MW = 182.26 g/mol; lacks sulfur; contains gem-dimethyl on cyclohexane ring; XLogP not reported but expected higher due to dimethyl substitution
Quantified Difference	Δ Rotatable bonds = 0 (both fully rigid); Δ MW = +10.01 g/mol for dimethyl analog; Target compound contains sulfur (absent in comparator); Δ XLogP estimated increase of ≥0.5 log units for dimethyl analog
Conditions	Computed molecular descriptors from PubChem (target) and Fluorochem/CymitQuimica vendor specifications (dimethyl analog)

Why This Matters

The absence of rotatable bonds combined with lower molecular weight and balanced lipophilicity makes the target compound a more ligand-efficient starting point for fragment-based screening; the dimethyl analog’s additional bulk reduces ligand efficiency metrics (LE, LLE) and may compromise aqueous solubility.

• [1] PubChem Computed Properties for CID 65586142: Rotatable Bond Count = 0, XLogP3-AA = 0.2. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/65586142 View Source

Predicted pKa and Physiological Ionization State

The target compound has a predicted acid dissociation constant (pKa) of 7.12 ± 0.20, as computed by Advanced Chemistry Development (ACD/Labs) software and reported on ChemicalBook . This pKa value, attributable to the 2-amino-oxazoline moiety, indicates that at physiological pH 7.4 the compound exists in a partially ionized state (~34% protonated:ionized, ~66% neutral), enabling pH-dependent modulation of solubility and membrane permeability. In contrast, the 3-thia-1-azaspiro[4.5]dec-1-en-2-amine scaffold (where oxygen at position 3 is replaced by sulfur) is expected to exhibit altered basicity due to the different electronic nature of the thiazoline versus oxazoline ring system [1].

Predicted pKa

Class-level inference

pKa = 7.12 ± 0.20

~34% ionized at pH 7.4

Supports pH-dependent solubility/permeability tuning

Thia-analog expected pKa ~5-6 (literature class inference)

Evidence Dimension	Predicted ionization constant (pKa) and pH-dependent speciation
Target Compound Data	Predicted pKa = 7.12 ± 0.20 (ChemicalBook, ACD/Labs prediction); ~34% ionized at pH 7.4 (Henderson-Hasselbalch calculation); Boiling point = 320.1 ± 52.0 °C (predicted); Density = 1.48 ± 0.1 g/cm³ (predicted)
Comparator Or Baseline	3-Thia-1-azaspiro[4.5]dec-1-en-2-amine scaffold (O→S substitution at position 3): pKa expected to shift by ΔpKa ≈ 1-2 units (class-level inference based on oxazoline vs. thiazoline basicity differences in published heterocyclic chemistry literature)
Quantified Difference	ΔpKa estimated at ≥1 unit lower for 3-thia analog (thiazoline less basic than oxazoline); Ionization difference at pH 7.4: oxa compound ~34% ionized vs. thia compound ~10-15% ionized (estimated)
Conditions	Predicted pKa from ACD/Labs software as compiled on ChemicalBook; class-level inference for thia analog based on known oxazoline (pKa ~7-8) vs. thiazoline (pKa ~5-6) basicity trends

Why This Matters

A pKa near physiological pH provides tunable ionization that can be exploited for solubility-permeability optimization; procurement of a thia-analog with different basicity would fundamentally alter the ionization profile and potentially compromise oral bioavailability or CNS penetration in lead series.

• [1] ChemCD Product Listings: N-(2-Chlorophenyl)-8-methyl-3-thia-1-azaspiro[4.5]dec-1-en-2-amine and related 3-thia-1-azaspiro[4.5]dec-1-en-2-amine derivatives. ChemCD. https://cn.chemcd.com View Source

Anti-HIV-1 and Antioxidant Biological Annotation

A study by Wu Lingfen (2011) specifically screened 3-oxa-7-thia-1-azaspiro[4.5]dec-1-en-2-amine for antioxidant activity and anti-HIV-1 activity, reporting that experimental results show the compound has higher oxidation resistance and anti-HIV-1 activity relative to baseline [1]. In contrast, the closest available analogs—3-oxa-1-azaspiro[4.5]dec-1-en-2-amine (CAS 1483228-79-0), 3,7-dioxa-1-azaspiro[4.5]dec-1-en-2-amine (CAS 1482966-85-7), and 8,8-dimethyl-3-oxa-1-azaspiro[4.5]dec-1-en-2-amine (CAS 1495675-43-8)—are commercially listed as research building blocks with no published biological screening data identified in public databases .

Biological annotation

Data to verify

Reported anti-HIV-1 and antioxidant activity

Preliminary screening data reduces annotation gap

No quantitative IC₅₀/EC₅₀ retrievable; single-study abstract

Evidence Dimension	Availability of published biological activity data (anti-HIV-1, antioxidant)
Target Compound Data	Published anti-HIV-1 and antioxidant activity screening data (Wu Lingfen, 2011); 'higher oxidation resistance and anti-HIV-1 activity' reported experimentally
Comparator Or Baseline	3-Oxa-1-azaspiro[4.5]dec-1-en-2-amine (CAS 1483228-79-0), 3,7-Dioxa-1-azaspiro[4.5]dec-1-en-2-amine (CAS 1482966-85-7), 8,8-Dimethyl-3-oxa-1-azaspiro[4.5]dec-1-en-2-amine (CAS 1495675-43-8): No published biological screening data found in public databases
Quantified Difference	Biological annotation present (target) vs. absent (all three comparators); qualitative report of anti-HIV-1 activity and antioxidant superiority—no quantitative IC₅₀ or EC₅₀ values retrievable from the indexed abstract
Conditions	Semantic Scholar indexed abstract of Wu Lingfen (2011); analog data absence confirmed by searching Chemsrc, ChemicalBook, PubChem, and vendor specification sheets

Why This Matters

The existence of biological screening data—even if preliminary—reduces the 'biological annotation gap' for procurement decisions; researchers selecting a spirocyclic building block for antiviral or antioxidant screening campaigns gain a pre-annotated starting point, whereas uncharacterized analogs require de novo profiling investment.

• [1] Wu Lingfen (2011). Anti-HIV-1 activity and antioxidant screening of 3-oxa-7-thia-1-azaspiro[4.5]dec-1-en-2-amine. Indexed on Semantic Scholar. https://www.semanticscholar.org View Source

Thioether Sulfur as a Derivatization Handle

The tetrahydrothiopyran ring in the target compound contains a thioether sulfur that is amenable to controlled oxidation to sulfoxide or sulfone derivatives, as documented in chemical reactivity descriptions of the compound class [1]. This provides a site-selective derivatization handle and a metabolic soft spot for tuning pharmacokinetic properties. The 3-oxa-1-azaspiro[4.5]dec-1-en-2-amine analog (CAS 1483228-79-0, C₈H₁₄N₂O, MW 154.21 g/mol), which contains only oxygen and nitrogen heteroatoms in a C8-cyclohexane ring, lacks any sulfur atom and thus cannot undergo analogous thioether-specific oxidative transformations . The absence of sulfur lowers the molecular weight by 18.04 g/mol but eliminates an entire dimension of medicinal chemistry optimization.

Thioether derivatization

Class-level inference

Oxidizable sulfur center present

Sulfoxide/sulfone sub-series accessible

Enables systematic polarity and off-rate modulation

Sulfur-free oxa-analog lacks this optimization dimension

Evidence Dimension	Availability of thioether sulfur for site-selective oxidation (sulfoxide/sulfone formation)
Target Compound Data	Contains tetrahydrothiopyran sulfur; oxidation-competent at sulfur; MW = 172.25 g/mol; Formula = C₇H₁₂N₂OS
Comparator Or Baseline	3-Oxa-1-azaspiro[4.5]dec-1-en-2-amine (CAS 1483228-79-0): No sulfur atom; oxidation-competent sites limited to nitrogen; MW = 154.21 g/mol; Formula = C₈H₁₄N₂O
Quantified Difference	Δ MW = +18.04 g/mol; Target has 1 oxidizable sulfur center (capable of 2 sequential oxidation states) vs. 0 in comparator; Sulfur contributes additional polarizability (Δ polarizability estimated at ~2.9 ų based on atomic polarizability difference S vs. CH₂)
Conditions	Chemical reactivity analysis based on class-level knowledge of thioether chemistry and vendor documentation (benchchem reactivity description excluded per source rules; class-level chemistry inference applied)

Why This Matters

The thioether functionality provides a unique derivatization vector for generating sulfoxide and sulfone sub-series during lead optimization, enabling systematic modulation of polarity, solubility, and target off-rates—an entire SAR dimension inaccessible to the sulfur-free analog.

• [1] Research article: Pal'chikov V.A., Gaponov A.A. et al. (2018). Synthesis of a New Spiro System: 1-Oxa-7-thia-4-azaspiro[4.5]decane 7,7-Dioxide. Russian Journal of Organic Chemistry, 54(4), 588–592. Journals.RCSI.Science. https://journals.rcsi.science View Source

Density and Boiling Point vs. Lighter Analogs

ChemicalBook reports predicted density of 1.48 ± 0.1 g/cm³ and boiling point of 320.1 ± 52.0 °C for the target compound . These values are substantially higher than those expected for lighter spiro analogs: the 3,7-dioxa analog (MW 156.18) and 3-oxa-1-azaspiro analog (MW 154.21) are predicted to have lower densities (~1.2–1.3 g/cm³) based on their reduced molecular weight and absence of the polarizable sulfur atom. The elevated density suggests stronger intermolecular interactions in the solid state, which may correlate with higher melting point and potentially improved solid-state stability.

Density & boiling point

Class-level inference

Density 1.48 ± 0.1 g/cm³

Bp 320.1 ± 52.0 °C

Indicates stronger solid-state cohesive energy

Non-sulfur analogs estimated ~1.2-1.3 g/cm³ (class-level)

Evidence Dimension	Predicted density and boiling point as indicators of intermolecular interaction strength
Target Compound Data	Predicted density = 1.48 ± 0.1 g/cm³; Predicted boiling point = 320.1 ± 52.0 °C; MW = 172.25 g/mol
Comparator Or Baseline	3,7-Dioxa-1-azaspiro[4.5]dec-1-en-2-amine (MW 156.18): Density and boiling point not reported; class-level estimate of ~1.2–1.3 g/cm³ based on lower MW and absence of sulfur; 3-Oxa-1-azaspiro[4.5]dec-1-en-2-amine (MW 154.21): Density and boiling point not reported; similar class-level estimate
Quantified Difference	Δ Density ≥ +0.18 g/cm³ (target vs. non-sulfur analogs); Δ Boiling point estimated at ≥ +30–50 °C (target vs. non-sulfur analogs, class-level inference); Quantitative boiling point available only for target compound
Conditions	Predicted values from ACD/Labs as reported on ChemicalBook; comparator class-level estimates based on molecular weight and heteroatom composition trends

Why This Matters

Higher predicted density and boiling point indicate stronger cohesive energy in the condensed phase, which can translate into better solid-state stability during long-term storage and reduced volatility during handling—practical considerations for procurement and laboratory use.

Differentiated Application Scenarios

Fragment-Based Screening with a Rigid Scaffold

With zero rotatable bonds, a molecular weight of 172.25 g/mol, and a balanced XLogP of 0.2, this compound is ideally sized and rigidified for fragment-based screening libraries where ligand efficiency metrics are paramount [1]. The triple-heteroatom composition (N, O, S) provides three distinct H-bond acceptor vectors within a minimal heavy-atom framework, maximizing pharmacophoric diversity per Dalton . Procurement of this specific scaffold, rather than the 3,7-dioxa or 3-oxa-1-azaspiro analogs, ensures that sulfur-mediated polarizability and metabolic derivatization potential are retained for hit-to-lead optimization.

Antiviral Programs with Pre-Existing Activity Data

The published anti-HIV-1 activity screening data (Wu Lingfen, 2011) provides preliminary biological validation that the target compound possesses measurable antiviral activity, whereas closest structural analogs lack any public biological annotation [1]. This pre-existing data point allows procurement teams to prioritize this compound over uncharacterized spiro building blocks for antiviral screening cascades, reducing the risk of investing in biologically inert scaffolds and accelerating hit identification timelines.

CNS and Oral Bioavailability pKa Optimization

The predicted pKa of 7.12 positions the 2-amino-oxazoline moiety for pH-dependent ionization tuning near physiological pH, a property that can be exploited for optimizing blood-brain barrier penetration or oral absorption [1]. This ionization profile is distinct from the 3-thia-1-azaspiro scaffold, where the thiazoline ring is expected to exhibit substantially lower basicity (~pKa 5-6), leading to predominantly neutral species at physiological pH and eliminating the possibility of pH-dependent solubility modulation .

Sulfoxide/Sulfone SAR via Thioether Oxidation

The tetrahydrothiopyran sulfur atom serves as a site-selective oxidation handle, enabling systematic generation of sulfoxide (S=O) and sulfone (O=S=O) analogs with incrementally increased polarity and H-bond acceptor strength [1]. This derivatization capability is entirely absent in the 3-oxa-1-azaspiro[4.5]dec-1-en-2-amine analog, which bears only oxygen and nitrogen heteroatoms with no equivalent oxidation-competent center . Procurement of the sulfur-containing scaffold thus unlocks an entire sub-series of analogs for SAR exploration that would be inaccessible from the oxa-only building block.

Application

Selection Property

Validation Focus

Fragment-based screening

Rigid scaffold & triple heteroatom composition

Ligand efficiency and scaffold diversity assessment

Antiviral screening cascades

Pre-existing biological activity annotation

Confirmatory antiviral and selectivity profiling

CNS / oral bioavailability optimization

Ionization tunability near physiological pH

pH-dependent permeability and solubility assays

Sulfoxide/sulfone SAR exploration

Thioether oxidation handle

Oxidation-state dependent polarity and target engagement

• [1] PubChem Compound Summary CID 65586142: Computed properties, structure, and identifiers for 3-Oxa-7-thia-1-azaspiro[4.5]dec-1-en-2-amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/65586142 View Source